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Compound of Interest

Compound Name: 1h-Indole-3-ethanamine, 4-methyl-

CAS No.: 62500-89-4

Cat. No.: B3054930

Get Quote

Executive Summary
This guide contrasts the pharmacological and in vivo profiles of DMT (the prototypical

entheogen) and 4-Methyltryptamine (a less common structural analog).

DMT relies on

-dimethylation of the ethylamine tail to enhance lipophilicity and blood-brain barrier (BBB)
penetration, despite being a substrate for Monoamine Oxidase A (MAO-A).

4-MeT features a methyl substitution at the 4-position of the indole ring but retains a primary

amine tail. While the 4-methyl group theoretically enhances 5-HT

receptor affinity (hydrophobic pocket interaction), the primary amine renders the molecule
highly polar and extremely susceptible to rapid oxidative deamination by MAO.

Key Finding: While DMT is a potent, short-acting hallucinogen in vivo, 4-MeT is largely

pharmacologically inert via systemic administration without MAO inhibition due to poor BBB

permeability and rapid metabolic clearance.
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Chemical & Structural Pharmacology
The structural divergence dictates their distinct pharmacokinetic fates.

Feature
DMT (

-Dimethyltryptamine)

4-MeT (4-
Methyltryptamine)

Structure
Indole core +

-dimethylated tail

4-Methylated Indole + Primary

amine tail

IUPAC
2-(1H-indol-3-yl)-

-dimethylethanamine

2-(4-methyl-1H-indol-3-

yl)ethanamine

Lipophilicity (LogP) ~2.5 (High BBB permeability) ~1.6 (Low BBB permeability)

MAO Susceptibility High (MAO-A substrate)
Extreme (Primary amine is

preferred substrate)

Key SAR Feature -dimethyl protects amine

slightly; increases lipophilicity.

4-Methyl group targets the

hydrophobic pocket of 5-HT

.

Structural Visualization (DOT Diagram)
The following diagram illustrates the structural activity relationship (SAR) leading to bioactivity

differences.
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Figure 1: SAR comparison showing why DMT achieves CNS activity while 4-MeT is

metabolically sequestered.

Pharmacodynamics: Receptor Binding Profiles[3][4]
[5]
Both compounds target the serotonin 5-HT

receptor, the primary site for psychedelic action. However, the 4-substitution on 4-MeT alters
the binding mode.

Binding Affinity ( ) Data
Note: Lower

indicates higher affinity.[1]
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Target Receptor
DMT (

)

4-MeT (

)*
Note

5-HT ~75 – 250 nM < 100 nM (Est.)

4-Me group generally

enhances affinity vs.

H.

5-HT ~100 nM High Affinity

Indoles with primary

amines bind avidly to

1A.

5-HT ~360 nM Moderate
Less selective than

2A.

SERT > 10,000 nM Moderate

Primary amines often

act as transporter

substrates.

Mechanistic Insight: Research into 4-substituted tryptamines (like 4-Methyl-DMT) suggests that

the 4-methyl group acts as a hydrophobic isostere to the 4-hydroxyl group found in psilocin.

While DMT relies on the N-terminal for positioning, 4-MeT utilizes the 4-methyl bulk to anchor

into the receptor's hydrophobic pocket, potentially creating higher intrinsic affinity than DMT, but

this is nullified in vivo by kinetics.

In Vivo Effects: The Head-Twitch Response (HTR)[3]
[4][7]
The Head-Twitch Response (HTR) in mice is the gold-standard behavioral proxy for 5-HT

activation and hallucinogenic potential in humans.

Comparative Behavioral Profile[8]
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Metric DMT 4-MeT

Route Parenteral (IV/IP) or Vaporized IP/IV (Required due to MAO)

HTR Activity Robust, Dose-Dependent Weak / Inactive (without MAOI)

Onset Rapid (< 2 min) Rapid (if IV), but transient

Duration Short (15-30 min) Very Short (< 10 min)

Drug Discrimination Substitutes for LSD/DOM
Does not fully substitute for

DMT

Experimental Evidence[3][4][5][8][9][10][11][12][13][14]
DMT: Consistently induces HTR in C57BL/6 mice at doses of 1–10 mg/kg (IP). This effect is

fully blocked by M100907 (a selective 5-HT

antagonist).

4-MeT: In studies involving primary tryptamine analogs, 4-MeT shows significantly reduced

behavioral efficacy compared to its

-dimethylated counterpart (4-Me-DMT). The primary amine allows for rapid clearance by
MAO-A and MAO-B before significant central receptor occupancy can occur.

Experimental Protocol: HTR Assay for
Tryptamines[3][4][7]
To validate the activity of 4-MeT vs. DMT, the following magnetometer-based HTR protocol is

recommended. This method removes observer bias compared to manual counting.

Workflow Diagram
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Treatment Arms

1. Subject Prep
(C57BL/6J Mice, n=8/group)

2. Magnet Implantation
(Scalp incision, NdFeB magnet)

3. Recovery
(7 Days post-surgery)

4. Drug Administration
(IP Injection)

DMT (5 mg/kg) 4-MeT (5 mg/kg) Vehicle (Saline)

5. Magnetometry Recording
(20 mins in coil chamber)

6. Frequency Analysis
(Filter: 80-100 Hz for HTR)
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Figure 2: Workflow for quantifying Head-Twitch Response (HTR) using magnetometer

detection.

Step-by-Step Methodology
Magnet Implantation: Under isoflurane anesthesia, a small incision is made on the scalp of

C57BL/6J mice. A neodymium magnet (NdFeB) is attached to the skull using dental cement.

Allow 7 days for recovery.
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Compound Preparation:

DMT: Dissolve DMT fumarate in sterile saline (0.9%).

4-MeT: Dissolve 4-methyltryptamine HCl in sterile saline. Note: If solubility is poor, use

<5% DMSO.

Pre-Treatment (Optional): To isolate receptor activity from metabolic clearance, a subset of

mice may be pre-treated with an MAOI (e.g., Pargyline, 75 mg/kg IP) 30 minutes prior to

tryptamine injection.

Dosing: Administer drugs Intraperitoneally (IP) at t=0. Recommended dose range: 1, 3, 10

mg/kg.

Data Acquisition: Place mouse immediately into a magnetometer coil chamber. Record

voltage changes induced by head movements for 20 minutes.

Analysis: Apply a band-pass filter (80–100 Hz) to the signal. Head twitches are distinct, high-

frequency sinusoidal bursts (~90 Hz) lasting 40–60 ms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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